Cas no 2016291-47-5 (3-(Bromomethyl)-1,1,1-trifluoro-5-methylhexane)

• Product Name: 3-(Bromomethyl)-1,1,1-trifluoro-5-methylhexane
• CAS No: 2016291-47-5
• MF: C₈H₁₄BrF₃
• MW: 247.095972537994
• CID: 5056671
• Update Time: 2023-08-25

3-(Bromomethyl)-1,1,1-trifluoro-5-methylhexane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-1,1,1-trifluoro-5-methylhexane
• 3-(Bromomethyl)-1,1,1-trifluoro-5-methylhexane

• Inchi： 1S/C8H14BrF3/c1-6(2)3-7(5-9)4-8(10,11)12/h6-7H,3-5H2,1-2H3
• InChI Key： QIPQAYNVRBXREH-UHFFFAOYSA-N
• SMILES： BrCC(CC(F)(F)F)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 120
• XLogP3: 4.4
• Topological Polar Surface Area: 0